(2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid
(2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid
Brand Name:
Vulcanchem
CAS No.:
10148-71-7
VCID:
VC0158906
InChI:
InChI=1S/C6H13NO3/c1-3(2)5(8)4(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)
SMILES:
CC(C)C(C(C(=O)O)N)O
Molecular Formula:
C6H13NO3
Molecular Weight:
147.17 g/mol
(2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid
CAS No.: 10148-71-7
Main Products
VCID: VC0158906
Molecular Formula: C6H13NO3
Molecular Weight: 147.17 g/mol
| CAS No. | 10148-71-7 |
|---|---|
| Product Name | (2S,3R)-(+)-2-Amino-3-hydroxy-4-methylpentanoic acid |
| Molecular Formula | C6H13NO3 |
| Molecular Weight | 147.17 g/mol |
| IUPAC Name | 2-amino-3-hydroxy-4-methylpentanoic acid |
| Standard InChI | InChI=1S/C6H13NO3/c1-3(2)5(8)4(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10) |
| Standard InChIKey | ZAYJDMWJYCTABM-CRCLSJGQSA-N |
| Isomeric SMILES | CC(C)[C@H]([C@@H](C(=O)[O-])[NH3+])O |
| SMILES | CC(C)C(C(C(=O)O)N)O |
| Canonical SMILES | CC(C)C(C(C(=O)[O-])[NH3+])O |
| Synonyms | eta-hydroxyleucine beta-hydroxyleucine hydrochloride, erythro-(DL)-isomer beta-hydroxyleucine, (DL)-isomer beta-hydroxyleucine, threo-(DL)-isomer beta-hydroxyleucine, threo-(L)-isome |
| PubChem Compound | 277776 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume